Cas no 1519678-15-9 (3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol)

• Product Name: 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol
• CAS No: 1519678-15-9
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• CID: 5905162
• PubChem ID: 83702995
• Update Time: 2025-10-23

3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol
• 1519678-15-9
• EN300-1735749

• Inchi： 1S/C12H18OS/c1-9-7-11(5-4-6-14)8-10(2)12(9)13-3/h7-8,14H,4-6H2,1-3H3
• InChI Key： SNIUZMJNBJOXQA-UHFFFAOYSA-N
• SMILES： SCCCC1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 210.10783637g/mol
• Monoisotopic Mass: 210.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol

Professional Introduction to 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol (CAS No. 1519678-15-9)

3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1519678-15-9, features a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both aromatic and thiol functional groups provides a versatile platform for further chemical modifications, enabling its application in diverse synthetic pathways.

The molecular structure of 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol consists of a propane backbone substituted with a phenyl ring at the third carbon position. This phenyl ring is further functionalized with a methoxy group at the fourth position and two methyl groups at the third and fifth positions, respectively. The thiol (-SH) group at the first carbon of the propane chain introduces reactivity that is highly useful in medicinal chemistry. This combination of structural features allows the compound to participate in various chemical reactions, including nucleophilic substitution, oxidation-reduction processes, and coordination with metal ions.

In recent years, there has been growing interest in the development of pharmaceutical intermediates that incorporate aromatic thiol functionalities due to their potential biological activity. The 4-methoxy-3,5-dimethylphenyl moiety, in particular, has been studied for its ability to modulate enzyme activity and interact with biological targets. For instance, derivatives of this scaffold have shown promise in inhibiting certain enzymes implicated in inflammatory responses and cancer progression. The thiol group itself is well-known for its ability to form disulfide bonds, which are crucial in protein structure and function. This property makes 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol a candidate for applications in drug design that involve protein-protein interactions or redox signaling pathways.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, making it more feasible for large-scale production and application. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system efficiently. Additionally, modern computational chemistry tools have been utilized to predict the reactivity and selectivity of this compound in various synthetic transformations. These developments have not only improved the synthesis of 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol but also opened new avenues for its utilization in drug discovery programs.

The biological significance of this compound lies in its potential to serve as a precursor for bioactive molecules. For example, researchers have explored its use in creating small-molecule inhibitors targeting specific disease-related proteins. The methoxy group on the aromatic ring can be readily modified through etherification or sulfonation reactions, expanding the chemical diversity of derivatives derived from this scaffold. Similarly, the propane-thiol backbone can be further functionalized to introduce additional pharmacophores or improve metabolic stability.

In clinical research settings, 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol has been investigated for its potential role in modulating immune responses. Studies suggest that compounds with similar structural motifs may interfere with signaling pathways involved in inflammation and autoimmune diseases. The ability of thiol groups to participate in redox reactions also makes them attractive candidates for therapeutic applications related to oxidative stress and cellular damage repair.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has been explored as a building block in materials science, particularly in the development of conductive polymers and metal-organic frameworks (MOFs). The aromatic ring system provides electronic properties that can be tuned through functionalization, while the thiol group allows for covalent attachment to surfaces or other molecules. Such properties make it a valuable component in designing advanced materials with specific functionalities.

Future research directions may focus on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles are increasingly being applied to develop more sustainable methods for producing complex organic molecules like 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol. Additionally, computational modeling will continue to play a crucial role in predicting reaction outcomes and designing novel derivatives with enhanced biological activity.

In conclusion, 3-(4-methoxy-3,5-dimethylphenyl)propane-1-thiol (CAS No. 1519678-15-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features—comprising an aromatic ring substituted with methoxy and methyl groups along with a propane-thiol backbone—make it a versatile intermediate for synthetic chemistry. As research progresses, this compound is likely to find broader applications across multiple scientific disciplines.